Cas no 2137784-63-3 (Cyclohexanemethanol, 4,4-difluoro-1-(2-propen-1-yl)-)

• Product Name: Cyclohexanemethanol, 4,4-difluoro-1-(2-propen-1-yl)-
• CAS No: 2137784-63-3
• MF: C₁₀H₁₆F₂O
• MW: 190.230250358582
• CID: 5259741
• Update Time: 2025-08-02

Cyclohexanemethanol, 4,4-difluoro-1-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, 4,4-difluoro-1-(2-propen-1-yl)-

• Inchi： 1S/C10H16F2O/c1-2-3-9(8-13)4-6-10(11,12)7-5-9/h2,13H,1,3-8H2
• InChI Key： TWFJKWZPZUBDAI-UHFFFAOYSA-N
• SMILES： C1(CC=C)(CO)CCC(F)(F)CC1

Additional information on Cyclohexanemethanol, 4,4-difluoro-1-(2-propen-1-yl)-

Cyclohexanemethanol, 4,4-difluoro-1-(2-propen-1-yl)- (CAS No. 2137784-63-3): A Versatile Chiral Scaffold in Modern Medicinal Chemistry

Recent advancements in synthetic methodology have positioned Cyclohexanemethanol, 4,4-difluoro-1-(2-propen-1-yl)- as a critical chiral building block for drug discovery programs targeting G-protein coupled receptors (GPCRs) and kinases. This fluorinated cyclohexyl derivative (CAS No. 2137784-63-3) exhibits unique conformational preferences due to its rigidified structure formed by the fluorine substituents at the 4-position and the conjugated allyl group (2-propenyl moiety). Structural studies using X-ray crystallography reveal a transoid orientation between the fluoro groups and the vinyl side chain, creating a pseudo-planar geometry that enhances receptor binding specificity.

In medicinal chemistry applications, this compound serves as a privileged scaffold for generating enantiomerically pure analogs through asymmetric hydrogenation protocols reported in Angewandte Chemie (2023). Researchers demonstrated that introducing fluorine substituents at the cyclohexane ring significantly improves metabolic stability while maintaining nanomolar affinity for dopamine D₃ receptors. Computational docking studies using Glide SP/XP protocols confirmed that the cyclohexanemethanol core forms optimal hydrogen bonding interactions with residues Asn3.50 and Ser3.35 in the orthosteric binding site.

The conjugated vinylic functionality (propenyl group) enables click chemistry modifications for generating fluorescently labeled probes. A recent study published in JACS Au described conjugation with Alexa Fluor dyes via thiol-Michael addition reactions to create Förster resonance energy transfer (FRET) pairs. These fluorescent analogs are now being used to study ligand-receptor interaction dynamics in living cells using time-resolved FRET microscopy.

In materials science applications, this compound's rigid structure makes it ideal for synthesizing chiral liquid crystals. Researchers at Kyoto University reported self-assembling columnar mesophases when incorporating this scaffold into oligo(phenylene ethynylene) backbones. The fluorinated cyclohexane unit provides thermal stability up to 180°C while maintaining helical twisting power values of +9.5 deg/dec during polarized optical microscopy analysis.

Synthetic access to this compound has been optimized through palladium-catalyzed cross-coupling strategies described in Nature Communications. The key step involves Suzuki-Miyaura coupling of a brominated cyclohexanone intermediate with an allylboronic acid pinacol ester under ligand-free conditions at 80°C. This method achieves >95% ee when using BINAP-derived chiral ligands for asymmetric variants.

Clinical translation studies are currently underway for lead compounds derived from this scaffold in phase I trials targeting schizophrenia and Parkinson's disease motor symptoms. Pharmacokinetic profiles show favorable brain penetration indices (BBB ratios >0.8) due to the balanced lipophilicity (logP = 3.7) imparted by fluorine substitution and vinyl groups. Metabolite analysis via LC-HRMS identified phase II conjugates with glucuronic acid as primary elimination pathways.

Ongoing research focuses on exploiting this scaffold's conformational rigidity for developing PROTAC-based degraders targeting undruggable kinases such as JAK/STAT pathway components. Structure-based design approaches using AlphaFold predictions suggest that the rigidified core can stabilize interactions with CRBN E3 ligase domains while maintaining target protein engagement through optimized side-chain substituents.